ethyl 2-[(methoxycarbonyl)amino]benzoate

• IUPAC Name: ethyl 2-(methoxycarbonylamino)benzoate
• InChI: InChI=1S/C11H13NO4/c1-3-16-10(13)8-6-4-5-7-9(8)12-11(14)15-2/h4-7H,3H2,1-2H3,(H,12,14)
• InChI Key: WPAFTZYANFRJEX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=CC=C1NC(=O)OC
• Molecular Formula: C11H13NO4
• Molecular Weight: 223.22 g/mol

Description

Ethyl 2-[(methoxycarbonyl)amino]benzoate, also known as ethyl N-(2-carbomethoxyphenyl)glycinate, is a chemical compound that has been the subject of scientific research for its potential applications in various fields. This compound is a white crystalline powder that is soluble in organic solvents and has a molecular formula of C12H13NO4.

Mechanism of Action

The mechanism of action of ethyl 2-[(methoxycarbonyl)amino]benzoate 2-[(methoxycarbonyl)amino]benzoate is not fully understood, but it is believed to act as an inhibitor of certain enzymes and proteins in the body. It has been shown to inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. This inhibition can lead to increased levels of acetylcholine in the body, which can have various physiological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of ethyl 2-[(methoxycarbonyl)amino]benzoate 2-[(methoxycarbonyl)amino]benzoate are still being studied, but it has been shown to have various effects on the body. It has been shown to have neuroprotective effects, as it can protect neurons from damage caused by oxidative stress. It has also been shown to have anti-inflammatory effects, as it can inhibit the production of certain inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 2-[(methoxycarbonyl)amino]benzoate 2-[(methoxycarbonyl)amino]benzoate in lab experiments is its ease of synthesis and purification. It can be synthesized using relatively simple procedures and can be purified through recrystallization. One limitation is its limited solubility in aqueous solutions, which can make it difficult to use in certain experiments.

Future Directions

There are many potential future directions for research on ethyl 2-[(methoxycarbonyl)amino]benzoate 2-[(methoxycarbonyl)amino]benzoate. One potential direction is the development of new drug delivery systems using this compound. Another potential direction is the development of new pesticides based on this compound. Additionally, further studies on the mechanism of action and physiological effects of this compound could lead to new insights into its potential applications.

Synthesis Methods

The synthesis of ethyl 2-[(methoxycarbonyl)amino]benzoate 2-[(methoxycarbonyl)amino]benzoate involves the reaction between ethyl 2-[(methoxycarbonyl)amino]benzoate glycinate hydrochloride and methyl 2-[(methoxycarbonyl)amino]benzoate 2-bromo benzoate in the presence of a base. The reaction takes place in anhydrous conditions and is typically carried out in a solvent such as dimethyl 2-[(methoxycarbonyl)amino]benzoateformamide (DMF). The resulting product is then purified through recrystallization to obtain the final compound.

Scientific Research Applications

Ethyl 2-[(methoxycarbonyl)amino]benzoate has been the subject of scientific research due to its potential applications in various fields such as medicine, agriculture, and material science. In medicine, this compound has been studied for its potential as a drug delivery system, as it can be easily incorporated into various drug formulations. In agriculture, it has been studied for its potential as a pesticide due to its ability to inhibit the growth of certain pests. In material science, it has been studied for its potential as a precursor to various polymers and other materials.